Cas no 1286761-82-7 ((2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine)

• Product Name: (2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine
• CAS No: 1286761-82-7
• MF: C₄H₈F₃NS
• MW: 159.173230171204
• CID: 6360223
• PubChem ID: 117588028
• Update Time: 2025-06-07

(2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6256462
• AKOS025395485
• 1286761-82-7
• (2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine

• Inchi： 1S/C4H8F3NS/c1-3(8)2-9-4(5,6)7/h3H,2,8H2,1H3/t3-/m0/s1
• InChI Key： CCLWBFMYVJFUKD-VKHMYHEASA-N
• SMILES： S(C(F)(F)F)C[C@H](C)N

Computed Properties

• Exact Mass: 159.03295492g/mol
• Monoisotopic Mass: 159.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.3Ų

Additional information on (2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine

Professional Introduction to (2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine (CAS No. 1286761-82-7)

(2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine, with the CAS number 1286761-82-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural configuration, has garnered attention due to its potential applications in drug development and biochemical research. The presence of a trifluoromethyl group and an amine functionality makes it a versatile building block for synthesizing more complex molecules with enhanced biological activity.

The structural motif of (2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine includes a chiral center at the propan-2-amine part, which is crucial for its stereochemical properties. Chirality plays a pivotal role in the biological activity of many pharmaceuticals, and compounds with well-defined stereochemistry are often preferred in drug design. The trifluoromethyl group, on the other hand, is known for its ability to modulate metabolic stability and binding affinity, making it a valuable substituent in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents with improved efficacy and reduced side effects. The compound (2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine has been explored as a precursor in the synthesis of various pharmacologically active molecules. Its utility as an intermediate in the preparation of more complex structures has been demonstrated in several studies, highlighting its importance in synthetic chemistry.

One of the most compelling aspects of (2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine is its potential application in the development of bioactive molecules targeting specific biological pathways. For instance, researchers have investigated its use in the synthesis of compounds that interact with enzymes and receptors involved in inflammatory responses and metabolic disorders. The trifluoromethyl group, in particular, has been shown to enhance binding interactions by increasing lipophilicity and reducing metabolic degradation, thereby improving the overall pharmacokinetic profile of drug candidates.

The chiral nature of (2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine also makes it an attractive candidate for studying stereoselective synthesis and resolution techniques. The ability to produce enantiomerically pure forms of this compound can lead to more predictable and consistent biological responses, which is essential for the development of safe and effective pharmaceuticals. Advances in asymmetric synthesis have enabled researchers to access these enantiomerically pure forms with increasing efficiency, further solidifying the compound's role in modern drug discovery.

Recent studies have also explored the use of computational methods to predict the biological activity of derivatives of (2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine. Molecular modeling techniques have been employed to understand how different substituents and stereochemical configurations influence binding affinity and selectivity. These computational approaches complement experimental efforts by providing rapid screening tools for identifying promising lead compounds. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, and (2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine serves as an excellent model for such interdisciplinary studies.

The versatility of (2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine extends beyond its use as a synthetic intermediate. It has also been investigated for its potential role in materials science and catalysis. The unique electronic properties conferred by the trifluoromethyl group make this compound a candidate for applications in organic electronics and photochemical processes. Additionally, its chiral nature could be exploited in asymmetric catalysis, where it might serve as a ligand or co-catalyst to enhance reaction selectivity.

In conclusion, (2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amine (CAS No. 1286761-82-7) is a multifaceted compound with significant implications in pharmaceutical chemistry and beyond. Its structural features, including the chiral center and trifluoromethyl group, make it a valuable tool for drug development and synthetic research. As our understanding of biological systems continues to evolve, compounds like (2S)-1-[(trifluoromethyl)sulfanyl]propan-2-amino will undoubtedly play a crucial role in shaping the future of medicine and materials science.